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Abstract
Ammonium hexachlororuthenate(IV), with the chemical formula (NH₄)₂[RuCl₆], is an

inorganic compound of significant interest in catalysis, materials science, and as a precursor for

the synthesis of other ruthenium complexes. This technical guide provides a comprehensive

overview of its chemical formula, structure, and key physicochemical properties. Detailed

experimental protocols for its synthesis and characterization by X-ray diffraction are also

presented to facilitate its application in research and development.

Chemical Formula and Nomenclature
Ammonium hexachlororuthenate(IV) is an inorganic salt composed of two ammonium

cations (NH₄⁺) and one hexachlororuthenate(IV) anion ([RuCl₆]²⁻).[1] Its systematic IUPAC

name is diammonium hexachlorido-ruthenate(2-).
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Identifier Value

Chemical Formula (NH₄)₂[RuCl₆]

CAS Number 18746-63-9

Molecular Weight 349.86 g/mol [1]

Synonyms
Diammonium hexachlororuthenate(IV),

Ammonium chlororuthenate[1][2]

Molecular and Crystal Structure
The structural integrity of ammonium hexachlororuthenate(IV) is defined by the ionic

interaction between the ammonium cations and the hexachlororuthenate(IV) anion.

Coordination Geometry of the [RuCl₆]²⁻ Anion
The central ruthenium atom is in the +4 oxidation state and is coordinated to six chloride

ligands, forming an octahedral geometry. This arrangement is a consequence of the d⁴ electron

configuration of the Ru(IV) ion. The Cl-Ru-Cl bond angles are approximately 90° and 180°.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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